Cas no 4239-22-9 (4-(3-methylbutylsulfonyloxy)butyl 3-methylbutane-1-sulfonate)

• Product Name: 4-(3-methylbutylsulfonyloxy)butyl 3-methylbutane-1-sulfonate
• CAS No: 4239-22-9
• MF: C₁₄H₃₀O₆S₂
• MW: 358.514402866364
• CID: 928077
• PubChem ID: 229685
• Update Time: 2025-04-19

4-(3-methylbutylsulfonyloxy)butyl 3-methylbutane-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 4-(3-methylbutylsulfonyloxy)butyl 3-methylbutane-1-sulfonate
• 1-Butanesulfonic acid (9CI), 3-methyl-, 1,4-butanediyl ester
• AC1L5HUS
• AC1Q6YAP
• AG-J-57424
• AR-1I0986
• butane-1,4-diyl bis(3-methylbutane-1-sulfonate)
• CTK4I6174
• NCI60_001900
• NSC23523
• NSC-23523
• DTXSID10281929
• 1-Butanesulfonic acid (9CI), 1,4-butanediyl ester
• 4239-22-9
• CHEMBL1997968

• Inchi： 1S/C14H30O6S2/c1-13(2)7-11-21(15,16)19-9-5-6-10-20-22(17,18)12-8-14(3)4/h13-14H,5-12H2,1-4H3
• InChI Key： KEPYZDUMSFZPSX-UHFFFAOYSA-N
• SMILES： S(CCC(C)C)(=O)(=O)OCCCCOS(CCC(C)C)(=O)=O

Computed Properties

• Exact Mass: 358.1485
• Monoisotopic Mass: 358.14838102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 13
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 86.74
• LogP: 4.71320